Cas no 137112-95-9 (Nonadecanoic acid, cyclopropyl-)

• Product Name: Nonadecanoic acid, cyclopropyl-
• CAS No: 137112-95-9
• MF: C₂₂H₄₂O₂
• MW: 338.567687511444
• CID: 1242697
• PubChem ID: 71341536
• Update Time: 2025-04-20

Nonadecanoic acid, cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Nonadecanoic acid, cyclopropyl-
• 2-cyclopropylnonadecanoic acid
• 137112-95-9
• cyclopropylnonadecanoic acid
• SCHEMBL16046797
• DTXSID90768445

• Inchi： 1S/C22H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(22(23)24)20-18-19-20/h20-21H,2-19H2,1H3,(H,23,24)
• InChI Key： PMAAYWNYVMXROR-UHFFFAOYSA-N
• SMILES： OC(C(CCCCCCCCCCCCCCCCC)C1CC1)=O

Computed Properties

• Exact Mass: 338.31866
• Monoisotopic Mass: 338.318480578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3